trans-Methyl 4-(4-(2-(ethyl(3-ethylphenyl)amino)-2-oxoethyl)-4H-thieno[3,2-b]pyrrole-5-carboxamido)cyclohexanecarboxylate

• Molecular Formula: C27H33N3O4S
• Molecular Weight: 495.6 g/mol
• IUPAC Name: methyl 4-[[4-[2-(N,3-diethylanilino)-2-oxoethyl]thieno[3,2-b]pyrrole-5-carbonyl]amino]cyclohexane-1-carboxylate
• InChI: InChI=1S/C27H33N3O4S/c1-4-18-7-6-8-21(15-18)29(5-2)25(31)17-30-22-13-14-35-24(22)16-23(30)26(32)28-20-11-9-19(10-12-20)27(33)34-3/h6-8,13-16,19-20H,4-5,9-12,17H2,1-3H3,(H,28,32)
• InChI Key: NVGBNVFQDQGXIH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)N(CC)C(=O)CN2C3=C(C=C2C(=O)NC4CCC(CC4)C(=O)OC)SC=C3

Description

glimepiride , belongs to the class of sulfonylurea drugs. Its chemical formula is C₂₄H₃₄N₄O₅S , and its molecular weight is approximately 490.6 g/mol . Glimepiride is commonly used as an oral antidiabetic medication to manage type 2 diabetes by stimulating insulin secretion from pancreatic beta cells.

Preparation Methods

Synthetic Routes:: Glimepiride can be synthesized through several steps. One common synthetic route involves the condensation of 3-ethyl-4-methyl-N-(4-sulfamoylphenyl)butanamide with 2,5-dihydro-4-methyl-2-oxo-1H-pyrrole-1-carboxylic acid. The reaction proceeds under specific conditions, resulting in glimepiride formation.

Industrial Production:: The industrial production of glimepiride typically involves large-scale synthesis using optimized conditions. Precursor compounds are prepared, followed by the key condensation step to yield the final product.

Chemical Reactions Analysis

Reactivity:: Glimepiride undergoes various chemical reactions, including oxidation, reduction, and substitution. Notably:

Oxidation: Glimepiride can be oxidized to form its sulfoxide and sulfone derivatives.

Reduction: Reduction of the carbonyl group leads to the formation of the corresponding alcohol.

Substitution: Substitution reactions may occur at the aromatic ring or the amide group.

Common Reagents and Conditions::

Oxidation: Oxidizing agents like hydrogen peroxide (HO) or m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH).

Substitution: Various nucleophiles (e.g., amines, thiols) can participate in substitution reactions.

Major Products:: The major products depend on the specific reaction conditions. For example, oxidation yields the sulfoxide and sulfone forms of glimepiride.

Scientific Research Applications

Glimepiride’s applications extend beyond diabetes management:

Chemistry: It serves as a model compound for studying sulfonylureas and their reactivity.

Biology: Researchers investigate its effects on insulin secretion and glucose metabolism.

Medicine: Glimepiride is widely prescribed for type 2 diabetes patients.

Industry: It plays a crucial role in pharmaceutical formulations.

Mechanism of Action

Glimepiride stimulates insulin release by binding to ATP-sensitive potassium channels on pancreatic beta cells. This leads to membrane depolarization, calcium influx, and insulin secretion.

Comparison with Similar Compounds

Glimepiride stands out due to its potency, longer duration of action, and favorable pharmacokinetics. Similar compounds include other sulfonylureas like glibenclamide (glyburide) and glipizide.